Cas no 2503209-14-9 ((3-Methyl-1,2,4-thiadiazol-5-yl)methanamine hydrochloride)

• Product Name: (3-Methyl-1,2,4-thiadiazol-5-yl)methanamine hydrochloride
• CAS No: 2503209-14-9
• MF: C₄H₈ClN₃S
• MW: 165.644417762756
• CID: 5866352
• PubChem ID: 154814556
• Update Time: 2025-08-05

(3-Methyl-1,2,4-thiadiazol-5-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2503209-14-9
• EN300-20879954
• (3-Methyl-1,2,4-thiadiazol-5-yl)methanamine;hydrochloride
• (3-methyl-1,2,4-thiadiazol-5-yl)methanamine hydrochloride
• (3-Methyl-1,2,4-thiadiazol-5-yl)methanamine hydrochloride

• Inchi： 1S/C4H7N3S.ClH/c1-3-6-4(2-5)8-7-3;/h2,5H2,1H3;1H
• InChI Key： AKWIKJSMSVUVSY-UHFFFAOYSA-N
• SMILES： Cl.S1C(CN)=NC(C)=N1

Computed Properties

• Exact Mass: 165.0127461g/mol
• Monoisotopic Mass: 165.0127461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 77.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80Ų

Additional information on (3-Methyl-1,2,4-thiadiazol-5-yl)methanamine hydrochloride

(3-Methyl-1,2,4-thiadiazol-5-yl)methanamine Hydrochloride: A Comprehensive Overview

(3-Methyl-1,2,4-thiadiazol-5-yl)methanamine hydrochloride, identified by the CAS number 2503209-14-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiadiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. The presence of a methyl group at the 3-position of the thiadiazole ring introduces unique chemical properties, making it a valuable molecule for various applications.

The structure of (3-Methyl-1,2,4-thiadiazol-5-yl)methanamine hydrochloride consists of a thiadiazole ring with a methyl substituent and an amine group attached to the 5-position. The hydrochloride salt form indicates that the compound exists as its protonated amine in combination with hydrochloric acid. This structural arrangement imparts specific reactivity and solubility characteristics, which are crucial for its utilization in different chemical and biological contexts.

Recent studies have highlighted the potential of thiadiazole derivatives in drug discovery. For instance, research has shown that (3-Methyl-1,2,4-thiadiazol-5-yl)methanamine hydrochloride exhibits promising anti-inflammatory and antioxidant properties. These findings suggest that the compound could be a lead molecule for developing therapeutic agents targeting conditions such as neurodegenerative diseases and cardiovascular disorders.

In addition to its pharmacological applications, this compound has also been explored in materials science. Its ability to form stable coordination complexes with transition metals makes it a candidate for use in catalysis and sensor technologies. Recent advancements in green chemistry have further underscored its potential as an environmentally friendly reagent in organic synthesis.

The synthesis of (3-Methyl-1,2,4-thiadiazol-5-yl)methanamine hydrochloride typically involves multi-step processes that include nucleophilic substitution and cyclization reactions. Researchers have optimized these methods to improve yield and purity, ensuring scalability for industrial applications.

Moreover, computational studies have provided insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the methyl group at the 3-position significantly influences the electronic distribution within the thiadiazole ring, enhancing its reactivity towards electrophilic substitution reactions.

In conclusion, (3-Methyl-1,2,4-thiadiazol-5-yl)methanamine hydrochloride (CAS No: 2503209-14-9) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and recent research findings position it as a valuable tool in drug development, materials science, and catalysis.